Cas no 2229378-31-6 (3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2229378-31-6
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 6188870
• PubChem ID: 165880051
• Update Time: 2025-06-20

3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol
• 2229378-31-6
• EN300-1834952

• Inchi： 1S/C14H22O2/c1-10-6-12(8-14(3,4)9-15)13(16-5)7-11(10)2/h6-7,15H,8-9H2,1-5H3
• InChI Key： YZILVHANGMYBNL-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=C(C)C(C)=CC=1OC

Computed Properties

• Exact Mass: 222.161979940g/mol
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol

Introduction to 3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229378-31-6)

3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229378-31-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of substituted phenols, characterized by a phenyl ring modified with methoxy and dimethyl groups at specific positions, linked to a branched aliphatic chain. The presence of these functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation in drug discovery and material science.

The molecular structure of 3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol consists of a benzene ring substituted at the 2-position with a methoxy group (-OCH₃) and at the 4- and 5-positions with methyl groups (-CH₃). This arrangement creates a sterically hindered environment around the phenolic hydroxyl group (-OH), which is located at the 3-position of the ring. The branched aliphatic chain, specifically a 2,2-dimethylpropan-1-ol moiety, provides additional steric bulk and influences the compound's solubility, reactivity, and interaction with biological targets. Such structural features are often exploited in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity to specific receptors or enzymes.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Phenols are well-known for their antioxidant properties, which stem from the ability of the hydroxyl group to scavenge free radicals and reduce oxidative stress. This makes them promising candidates for therapeutic applications in conditions associated with inflammation and oxidative damage, such as neurodegenerative diseases and cardiovascular disorders. Additionally, the methoxy and methyl substituents in 3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol can influence its electronic properties and interactions with biological molecules. The electron-donating nature of the methoxy group can enhance the reactivity of the phenolic hydroxyl group in nucleophilic substitution reactions, while the methyl groups can affect the compound's lipophilicity and metabolic stability.

One of the most compelling aspects of 3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol is its potential as a scaffold for drug development. The combination of a phenolic core with alkyl substituents offers multiple opportunities for derivatization to create novel compounds with tailored biological activities. Researchers have been exploring various synthetic strategies to modify this structure, including functionalization of the phenolic hydroxyl group or introduction of additional heterocyclic moieties. These modifications aim to improve pharmacological profiles such as potency, selectivity, and bioavailability.

Recent studies have highlighted the importance of steric hindrance in determining the biological activity of phenolic compounds. The bulky substituents in 3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol can shield critical functional groups from unwanted interactions while simultaneously enhancing binding to specific targets. This balance between electronic and steric effects is crucial for optimizing drug-like properties. For instance, computational studies have shown that this compound can interact with biological targets through both hydrophobic interactions and hydrogen bonding networks facilitated by its polar functional groups.

The synthesis of 3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters requires careful planning to achieve high enantiomeric purity if chiral resolution is desired. Additionally, the reaction conditions must be optimized to minimize side reactions and ensure regioselectivity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing aryl groups into aliphatic chains while maintaining functional group integrity.

In conclusion,3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229378-31-6) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for further exploration in drug discovery programs aimed at developing novel therapeutics for various diseases. As our understanding of molecular interactions continues to evolve,3-(2-methoxy-4,5-dimethylphenyl)-2,2-dimethylpropan-1-ol may play a crucial role in shaping future advancements in medicinal chemistry.